Cas no 16524-27-9 (6-(2,4,6-Trinitroanilino)hexanoic acid)

• Product Name: 6-(2,4,6-Trinitroanilino)hexanoic acid
• CAS No: 16524-27-9
• MF: C₁₂H₁₄N₄O₈
• MW: 342.261562824249
• CID: 2781038
• PubChem ID: 71350387
• Update Time: 2025-04-21

6-(2,4,6-Trinitroanilino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,6-Trinitroanilino)hexanoic acid
• N-(2,4,6-trinitrophenyl)-6-aminohexanoic acid
• DTXCID00726935
• 16524-27-9
• DTXSID00776192

• Inchi： 1S/C12H14N4O8/c17-11(18)4-2-1-3-5-13-12-9(15(21)22)6-8(14(19)20)7-10(12)16(23)24/h6-7,13H,1-5H2,(H,17,18)
• InChI Key： NXPRZEWKFPWXRB-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 342.08116342Da
• Monoisotopic Mass: 342.08116342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 187Ų